molecular formula C11H6BrNO2 B1584746 6-Bromo-3-cyano-4-methylcoumarin CAS No. 56394-22-0

6-Bromo-3-cyano-4-methylcoumarin

Cat. No.: B1584746
CAS No.: 56394-22-0
M. Wt: 264.07 g/mol
InChI Key: NPCFOYALAZMRDI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

6-Bromo-3-cyano-4-methylcoumarin is a 3-cyanocoumarin derivative, which constitutes an important class of heterocycle for preparing methine dyes and bioactive compounds .


Synthesis Analysis

This compound can be prepared by reacting 5′-bromo-2′-hydroxyacetophenone with malononitrile in the presence of iodine under microwave or thermal conditions . The synthesis of these heterocycles has been considered for many organic and pharmaceutical chemists .


Molecular Structure Analysis

The molecular formula of this compound is C11H6BrNO2 . It has a molecular weight of 264.07 .


Physical And Chemical Properties Analysis

This compound is a solid with a melting point of 186-190 °C (lit.) . It has a linear formula of C6H3BrC4H3O2CN .

Scientific Research Applications

Synthesis and Structural Analysis

Coumarin derivatives, such as 6-Bromo-3-cyano-4-methylcoumarin, have been extensively researched for their synthesis and structural properties. Studies like the one conducted by Basanagouda et al. (2011) focus on the synthesis of various bromo-aryloxymethylcoumarins and their crystal structure properties, highlighting the importance of these compounds in material science and chemical analysis (Basanagouda, Kulkarni, Sharma, & Gupta, 2011).

Antioxidant and Cytotoxic Properties

Research on coumarin derivatives, including this compound, has shown these compounds exhibit significant antioxidant and cytotoxic activities. The study by Çelikezen et al. (2020) investigated the cytotoxic and antioxidant properties of 6-ethoxy-4-methylcoumarin, a related compound, demonstrating its potential in medicinal applications (Çelikezen, Orek, Parlak, Sarac, Turkez, & Özdemir Tozlu, 2020).

Photolabile Protecting Group for Aldehydes and Ketones

This compound has been studied for its application as a photolabile protecting group. Lu et al. (2003) demonstrated its use under simulated physiological conditions for the protection of aldehydes and ketones, showcasing its utility in organic synthesis and potentially in drug delivery systems (Lu, Fedoryak, Moister, & Dore, 2003).

Anticancer Agent Research

Studies have also explored the role of 4-methylcoumarin derivatives, similar to this compound, in cancer research. For instance, Miri et al. (2016) investigated the structure-activity relationship of these compounds, highlighting their potential as novel anticancer agents (Miri, Nejati, Saso, Khakdan, Parshad, Mathur, Parmar, Bracke, Prasad, Sharma, & Firuzi, 2016).

Applications in Neuroprotection and Antioxidant Therapy

Coumarin derivatives, including those structurally similar to this compound, have shown promise in neuroprotection and as antioxidants. Malhotra et al. (2016) evaluated the neuroprotective effect of various 4-methylcoumarins in cell models, indicating their potential in managing neurodegenerative diseases (Malhotra, Tavakkoli, Edraki, Miri, Sharma, Prasad, Saso, Len, Parmar, & Firuzi, 2016).

Properties

IUPAC Name

6-bromo-4-methyl-2-oxochromene-3-carbonitrile
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C11H6BrNO2/c1-6-8-4-7(12)2-3-10(8)15-11(14)9(6)5-13/h2-4H,1H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

NPCFOYALAZMRDI-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(C(=O)OC2=C1C=C(C=C2)Br)C#N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C11H6BrNO2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID80350994
Record name 6-Bromo-3-cyano-4-methylcoumarin
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID80350994
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

264.07 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS No.

56394-22-0
Record name 6-Bromo-3-cyano-4-methylcoumarin
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID80350994
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
6-Bromo-3-cyano-4-methylcoumarin
Reactant of Route 2
Reactant of Route 2
6-Bromo-3-cyano-4-methylcoumarin
Reactant of Route 3
Reactant of Route 3
6-Bromo-3-cyano-4-methylcoumarin
Reactant of Route 4
6-Bromo-3-cyano-4-methylcoumarin
Reactant of Route 5
6-Bromo-3-cyano-4-methylcoumarin
Reactant of Route 6
Reactant of Route 6
6-Bromo-3-cyano-4-methylcoumarin

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.